Cas no 100800-40-6 (4-(3-Morpholinopropoxy)aniline)

• Product Name: 4-(3-Morpholinopropoxy)aniline
• CAS No: 100800-40-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD11593604
• CID: 1126380
• PubChem ID: 22060903
• Update Time: 2025-06-13

4-(3-Morpholinopropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(4-morpholinyl)propoxy]-
• 4-(3-morpholin-4-ylpropoxy)aniline
• [4-[3-(MORPHOLIN-4-YL)PROPOXY]PHENYL]AMINE
• MFCD11593604
• 4-(3-Morpholin-4-yl-propoxy)phenylamine
• DB-331632
• KDHPQNXUMCNVCX-UHFFFAOYSA-N
• 4-(3-morpholin-4-yl-propoxy)-aniline
• 100800-40-6
• DTXSID20622142
• SCHEMBL374569
• AKOS009394902
• NS-03197
• 4-(3-morpholin-4-yl-propoxy)-phenylamine
• 4-[3-(Morpholin-4-yl)propoxy]aniline
• 4-(3-MORPHOLINOPROPOXY)ANILINE
• 4-[3-(4-Morpholinyl)propoxy]benzenamine
• CS-0226715
• 4-(3-Morpholinopropoxy)aniline

• MDL： MFCD11593604
• Inchi： 1S/C13H20N2O2/c14-12-2-4-13(5-3-12)17-9-1-6-15-7-10-16-11-8-15/h2-5H,1,6-11,14H2
• InChI Key： KDHPQNXUMCNVCX-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 281.13767
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 47.72

Additional information on 4-(3-Morpholinopropoxy)aniline

Research Briefing on 4-(3-Morpholinopropoxy)aniline (CAS: 100800-40-6) in Chemical Biology and Pharmaceutical Applications

4-(3-Morpholinopropoxy)aniline (CAS: 100800-40-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its morpholine and aniline functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways.

One of the primary research focuses involving 4-(3-Morpholinopropoxy)aniline has been its utility in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The morpholine moiety in 4-(3-Morpholinopropoxy)aniline provides a versatile scaffold for designing inhibitors that can selectively target specific kinase domains. Recent publications have demonstrated its incorporation into novel compounds with promising in vitro and in vivo activity against several kinase targets.

In addition to its role in kinase inhibitor development, 4-(3-Morpholinopropoxy)aniline has also been explored in the context of medicinal chemistry optimization. Researchers have utilized this compound to improve the pharmacokinetic properties of drug candidates, such as solubility and bioavailability. The aniline group, in particular, offers a site for further chemical modifications, enabling the introduction of various substituents to fine-tune the biological activity and selectivity of the resulting molecules.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 4-(3-Morpholinopropoxy)aniline and its derivatives. Green chemistry approaches, including catalytic processes and solvent-free reactions, have been employed to synthesize this compound with higher yields and reduced environmental impact. These innovations are critical for scaling up production and ensuring the sustainability of pharmaceutical manufacturing processes.

Despite its promising applications, challenges remain in the utilization of 4-(3-Morpholinopropoxy)aniline. Issues such as potential toxicity and off-target effects need to be carefully addressed in preclinical studies. Ongoing research is focused on elucidating the structure-activity relationships (SAR) of derivatives based on this scaffold to optimize their therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further breakthroughs in this area.

In conclusion, 4-(3-Morpholinopropoxy)aniline (CAS: 100800-40-6) represents a valuable building block in chemical biology and pharmaceutical research. Its versatility in drug design, coupled with recent synthetic advancements, positions it as a compound of continued interest for the development of novel therapeutics. Future studies will likely explore its potential in emerging therapeutic areas, further expanding its impact on the field.